Cas no 229009-37-4 (2-Pyridinamine, N-[(4-aminophenyl)methyl]-)
229009-37-4 structure
Product Name:2-Pyridinamine, N-[(4-aminophenyl)methyl]-
CAS No:229009-37-4
MF:C12H13N3
MW:199.251722097397
CID:1412506
PubChem ID:11788863
Update Time:2025-04-20
2-Pyridinamine, N-[(4-aminophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, N-[(4-aminophenyl)methyl]-
- 2-[(4-aminophenyl)methylamino]pyridine
- DB-143763
- N-(4-aminobenzyl)-N-(2-pyridinyl)amine
- 229009-37-4
- PBTRBPKEISCHAX-UHFFFAOYSA-N
- SCHEMBL3944185
-
- Inchi: 1S/C12H13N3/c13-11-6-4-10(5-7-11)9-15-12-3-1-2-8-14-12/h1-8H,9,13H2,(H,14,15)
- InChI Key: PBTRBPKEISCHAX-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CN=1)CC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 199.110947427g/mol
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.9Ų
2-Pyridinamine, N-[(4-aminophenyl)methyl]- Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
229009-37-4 (2-Pyridinamine, N-[(4-aminophenyl)methyl]-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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